Cas no 1140525-25-2 (SB290157 trifluoroacetate)

• Product Name: SB290157 trifluoroacetate
• CAS No: 1140525-25-2
• MF: C₂₄H₂₉F₃N₄O₆
• MW: 526.505476713181
• CID: 4572554
• PubChem ID: 329825711
• Update Time: 2025-06-13

SB290157 trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• N2-[2-(2,2-Diphenylethoxy)acetyl]-L-arginine trifluoroacetate salt
• SB 290157 trifluoroacetate salt
• SB290157 (trifluoroacetate)
• SB 290157 trifluoroacetate
• SB 290157 TFA
• SB290157 trifluoroacetate
• SB 290157
• N2-[2-(2,2-diphenylethoxy)acetyl]-L-arginine, 2,2,2-trifluoroacetate
• SB 290157 (trifluoroacetate salt)
• N2-[(2,2-Diphenylethoxy)acetyl]-L-arginine, TFA
• SB290157 trifluoroacetate salt
• s8931
• SB290157 trifluoroacetate salt, >=97% (HPLC)
• N2-[2-(2,2-Diphenylethoxy)acetyl]-L-arginine trifluoroacetate
• MS-29741
• J-003050
• (2S)-5-(diaminomethylideneamino)-2-[[2-(2,2-diphenylethoxy)acetyl]amino]pentanoic acid;2,2,2-trifluoroacetic acid
• AKOS040737601
• HY-101502A
• N2-[(2,2-Diphenylethoxy)acetyl]-L-arginine trifluoroacetate
• N2-[2-(2,2-Diphenylethoxy)acetyl]-L-arginine 2,2,2-Trifluoroacetate;
• G13302
• ZJRMPPVJAQWGEG-FYZYNONXSA-N
• 1140525-25-2
• (2S)-5-CARBAMIMIDAMIDO-2-[2-(2,2-DIPHENYLETHOXY)ACETAMIDO]PENTANOIC ACID; TRIFLUOROACETIC ACID
• CHEMBL5081342
• CS-6852
• DA-67439

• MDL： MFCD04974198
• Inchi： 1S/C22H28N4O4.C2HF3O2/c23-22(24)25-13-7-12-19(21(28)29)26-20(27)15-30-14-18(16-8-3-1-4-9-16)17-10-5-2-6-11-17;3-2(4,5)1(6)7/h1-6,8-11,18-19H,7,12-15H2,(H,26,27)(H,28,29)(H4,23,24,25);(H,6,7)/t19-;/m0./s1
• InChI Key： ZJRMPPVJAQWGEG-FYZYNONXSA-N
• SMILES： FC(C(=O)O)(F)F.O(CC(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 526.203919g/mol
• Monoisotopic Mass: 526.203919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 619
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177
• Molecular Weight: 526.5g/mol

Experimental Properties

• Solubility: biological extracorporealIn Vitro:DMSOsolubility125 mg/mL(237.41 mM;Need ultrasonic)
• Optical Activity: [α]/D +1.5 to +5°, c = 1.0 in DMSO

SB290157 trifluoroacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on SB290157 trifluoroacetate

Comprehensive Overview of SB290157 trifluoroacetate (CAS No. 1140525-25-2): Properties, Applications, and Research Insights

SB290157 trifluoroacetate (CAS No. 1140525-25-2) is a specialized small-molecule compound widely recognized in biomedical research for its role as a selective C5a receptor antagonist. This compound has garnered significant attention due to its potential applications in studying inflammatory pathways, immune responses, and related therapeutic interventions. With the growing interest in precision medicine and targeted drug development, researchers are increasingly exploring molecules like SB290157 trifluoroacetate to address complex diseases such as autoimmune disorders and chronic inflammation.

The chemical structure of SB290157 trifluoroacetate includes a trifluoroacetate salt group, which enhances its solubility and stability in experimental settings. Its CAS No. 1140525-25-2 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Recent studies highlight its efficacy in modulating the complement system, a critical component of innate immunity, making it a valuable tool for investigating conditions like ischemia-reperfusion injury and neuroinflammation.

In the context of drug discovery, SB290157 trifluoroacetate exemplifies the shift toward highly specific receptor targeting. Researchers frequently search for terms like "C5a receptor antagonist mechanism" or "SB290157 solubility and storage", reflecting the demand for practical data on handling and application. The compound’s compatibility with in vitro and in vivo models further underscores its versatility, particularly in preclinical studies focused on inflammatory biomarkers.

From a commercial perspective, SB290157 trifluoroacetate is available through suppliers specializing in research chemicals and pharmaceutical intermediates. Its synthesis and purification adhere to stringent Good Manufacturing Practices (GMP), ensuring consistency for laboratory use. FAQs such as "How does SB290157 inhibit C5aR?" or "CAS 1140525-25-2 supplier specifications" dominate search queries, indicating a need for clear technical documentation and reliable sourcing.

Emerging trends in personalized therapeutics and biomarker-driven research have amplified the relevance of SB290157 trifluoroacetate. For instance, its potential synergy with checkpoint inhibitors in oncology is an active area of exploration. Additionally, advancements in cryopreservation techniques have improved the long-term storage of such compounds, addressing common concerns about compound degradation over time.

In summary, SB290157 trifluoroacetate (CAS No. 1140525-25-2) represents a critical reagent in modern immunopharmacology and translational research. Its well-documented antagonistic properties, combined with evolving applications in immune modulation, position it as a cornerstone for future breakthroughs in inflammatory disease management. As the scientific community continues to unravel its full potential, this compound remains a focal point for both academic and industrial innovation.